Cas no 229177-78-0 (5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthalene-2,2'-diamine)

• Product Name: 5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthalene-2,2'-diamine
• CAS No: 229177-78-0
• MF: C₂₀H₂₄N₂
• MW: 292.417964935303
• MDL: MFCD19443506
• CID: 1415283
• PubChem ID: 9948015
• Update Time: 2025-10-05

5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthalene-2,2'-diamine Chemical and Physical Properties

Names and Identifiers

• 5,5',6,6',7,7',8,8'-Octahydro-1,1'-binaphthalene-2,2'-diamine
• (S)-5,5',6,6',7,7',8,8'-OCTAHYDRO-[1,1'-BINAPHTHALENE]-2,2'-DIAMINE,
• D95894
• [1,1'-Binaphthalene]-2,2'-diamine, 5,5',6,6',7,7',8,8'-octahydro-, (1S)-
• (R)-2,2'-Diamino-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl
• MFCD19443506
• (R)-5,5',6,6',7,7',8,8'-Octahydro-[1,1'-binaphthalene]-2,2'-diamine
• [1,1'-Binaphthalene]-2,2'-diamine, 5,5',6,6',7,7',8,8'-octahydro-, (1R)-
• SCHEMBL8402725
• 5H,5'H,6H,6'H,7H,7'H,8H,8'H-[1,1'-binaphthalene]-2,2'-diamine
• SB82103
• 1-(2-amino-5,6,7,8-tetrahydronaphthalen-1-yl)-5,6,7,8-tetrahydronaphthalen-2-amine
• (S)-5,5',6,6',7,7',8,8'-Octahydro-[1,1'-binaphthalene]-2,2'-diamine
• CS-0093194
• 1640227-33-3
• 5,5',6,6',7,7',8,8'-Octahydro-[1,1'-Binaphthalene]-2,2'-diamine
• (1R)-5,5',6,6',7,7',8,8'-Octahydro-[1,1'-Binaphthalene]-2,2'-diamine
• SB82162
• (1S)-5,5',6,6',7,7',8,8'-Octahydro-[1,1'-Binaphthalene]-2,2'-diamine
• 208248-66-2
• AS-77073
• SB82445
• (R)-H8-BINAM
• CS-0090867
• 229177-78-0
• YSZC371
• (1S)-5,5',6,6',7,7',8,8'-Octahydro[1,1'-binaphthalene]-2,2'-diamine
• E81098
• 5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthalene-2,2'-diamine

• MDL： MFCD19443506
• Inchi： 1S/C20H24N2/c21-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)22/h9-12H,1-8,21-22H2
• InChI Key： ISTHXJXFQJFWNS-UHFFFAOYSA-N
• SMILES： NC1C=CC2CCCCC=2C=1C1=C(C=CC2CCCCC1=2)N

Computed Properties

• Exact Mass: 292.193948774g/mol
• Monoisotopic Mass: 292.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.156

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthalene-2,2'-diamine

Recent Advances in the Study of 5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthalene-2,2'-diamine (CAS: 229177-78-0)

The compound 5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthalene-2,2'-diamine (CAS: 229177-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral diamine derivative, characterized by its binaphthalene core, exhibits unique stereochemical properties that make it a valuable scaffold for asymmetric synthesis and drug development. Recent studies have explored its potential as a ligand in catalytic systems and its role in the design of novel therapeutic agents.

One of the key areas of investigation involves the use of 229177-78-0 as a chiral auxiliary in asymmetric hydrogenation reactions. A 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy in facilitating enantioselective reductions of ketones and imines, achieving high enantiomeric excess (ee) values. The study highlighted the compound's robustness under various reaction conditions, making it a promising candidate for industrial-scale applications.

In addition to its catalytic applications, 5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthalene-2,2'-diamine has been investigated for its potential in medicinal chemistry. A recent preprint on bioRxiv detailed its incorporation into peptidomimetic structures targeting G-protein-coupled receptors (GPCRs). The researchers reported enhanced binding affinity and selectivity, attributed to the rigid binaphthalene framework, which restricts conformational flexibility and optimizes interactions with receptor sites.

Another notable development is the compound's role in the synthesis of chiral metal-organic frameworks (MOFs). A 2024 paper in Angewandte Chemie described the use of 229177-78-0 as a linker in MOFs designed for enantioselective separation. The resulting frameworks exhibited exceptional performance in resolving racemic mixtures of pharmaceuticals, with potential applications in drug purification and chiral sensing.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthalene-2,2'-diamine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, proposed a scalable, one-pot synthesis method that minimizes waste and enhances reproducibility.

Looking ahead, the versatility of 229177-78-0 suggests broad potential across multiple disciplines. Ongoing research is exploring its applications in materials science, such as the development of chiral polymers and liquid crystals. Furthermore, its pharmacological properties are being investigated in preclinical models, with early data indicating low toxicity and favorable pharmacokinetic profiles. These findings underscore the compound's promise as a multifunctional tool in both chemical and biological research.